2,3-Dimethylphenyl 3,4-dimethoxybenzoate

• Molecular Formula: C17H18O4
• Molecular Weight: 286.32g/mol
• IUPAC Name: (2,3-dimethylphenyl) 3,4-dimethoxybenzoate
• InChI: InChI=1S/C17H18O4/c1-11-6-5-7-14(12(11)2)21-17(18)13-8-9-15(19-3)16(10-13)20-4/h5-10H,1-4H3
• InChI Key: HVLINKAMRDDAQQ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)OC(=O)C2=CC(=C(C=C2)OC)OC)C

Description

2,3-Dimethylphenyl 3,4-dimethoxybenzoate is an aromatic ester characterized by a 3,4-dimethoxybenzoate moiety esterified to a 2,3-dimethylphenyl group. This compound combines electron-donating methoxy groups on the benzoate ring with sterically demanding methyl groups on the phenyl ring, influencing its physicochemical and reactivity profiles. Its synthesis typically involves coupling 3,4-dimethoxybenzoyl chloride with 2,3-dimethylphenol under acid-catalyzed conditions, as described in analogous ester preparations .

Comparison with Similar Compounds

3,4-Dimethylphenyl Benzoate (CAS 3845-63-4)

This analog lacks methoxy groups on the benzoate ring but retains methyl substituents on the phenyl group. The molecular weight (226.27 g/mol vs. higher for the dimethoxy variant) also impacts volatility and solubility .

2,4-Dimethoxybenzoate Esters

Studies on metal complexes (e.g., Cu(II) and Nd(III)) reveal that 2,4-dimethoxybenzoate ligands exhibit higher thermal stability than 3,4-dimethoxybenzoate analogs. For instance, Nd(III) 2,4-dimethoxybenzoate decomposes at 983–1010 K, while the 3,4-isomer decomposes at lower temperatures. This difference is attributed to enhanced resonance stabilization in the 2,4-substituted benzoate . Though these data pertain to metal complexes, similar trends may apply to organic esters due to analogous electronic effects.

Methoxy-Substituted Benzoate Esters

Methyl 3,5-Dimethoxybenzoate (CAS 2150-37-0)

This ester features a methyl group instead of a 2,3-dimethylphenyl group. The smaller ester substituent reduces steric hindrance, facilitating higher reactivity in nucleophilic acyl substitution reactions. For example, methyl 3,5-dimethoxybenzoate undergoes hydrolysis faster than bulkier aryl esters .

Ethyl 3,4-Diethoxybenzoate (CAS 727691-86-3)

However, the larger ethoxy groups may reduce metabolic stability compared to methoxy-substituted analogs .

Thermal Stability and Decomposition

The thermal stability of 2,3-dimethylphenyl 3,4-dimethoxybenzoate is influenced by both substituent positions and steric effects. In metal complexes, 3,4-dimethoxybenzoates decompose at lower temperatures (e.g., 495–685 K for Nd(III) complexes) than 2,4-dimethoxybenzoates, likely due to reduced resonance stabilization .

Table 1: Thermal Decomposition Temperatures of Related Compounds

Compound	Decomposition Range (K)	Reference
Nd(III) 2,4-dimethoxybenzoate	983–1010
Nd(III) 3,4-dimethoxybenzoate	495–685
Cu(II) 2,4-dimethoxybenzoate	Up to 1173

Metabolic Considerations

3,4-Dimethoxybenzoate derivatives undergo O-demethylation by microbial enzymes (e.g., in Sporomusa ovata), producing metabolites like 4-hydroxy-3-methoxybenzoate and 3,4-dihydroxybenzoate .

Steric and Electronic Effects

• Steric Effects : The 2,3-dimethylphenyl group introduces significant steric bulk, which may reduce solubility in polar solvents and hinder crystallization. In contrast, unsubstituted phenyl esters (e.g., phenyl benzoate, CAS 93-99-2) exhibit higher crystallinity .
• Electronic Effects : The 3,4-dimethoxy groups enhance electron density on the benzoate ring, activating it toward electrophilic attack. This contrasts with electron-withdrawing substituents (e.g., nitro groups), which deactivate the ring .

Table 2: Key Properties of Selected Benzoate Esters

Compound	Molecular Weight (g/mol)	Key Substituents	Notable Property	Reference
2,3-Dimethylphenyl 3,4-dimethoxybenzoate	~286*	3,4-OCH₃; 2,3-CH₃	High steric hindrance
Methyl 3,4-dimethoxybenzoate	196.19	3,4-OCH₃; -OCH₃	High metabolic lability
3,4-Dimethylphenyl benzoate	226.27	-H; 3,4-CH₃	Lower thermal stability

*Estimated based on analogous structures.